[(4-Bromophenyl)methyl](3-methoxypropyl)amine
CAS No.:
Cat. No.: VC17736011
Molecular Formula: C11H16BrNO
Molecular Weight: 258.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H16BrNO |
|---|---|
| Molecular Weight | 258.15 g/mol |
| IUPAC Name | N-[(4-bromophenyl)methyl]-3-methoxypropan-1-amine |
| Standard InChI | InChI=1S/C11H16BrNO/c1-14-8-2-7-13-9-10-3-5-11(12)6-4-10/h3-6,13H,2,7-9H2,1H3 |
| Standard InChI Key | OYSSYESCKNWCGW-UHFFFAOYSA-N |
| Canonical SMILES | COCCCNCC1=CC=C(C=C1)Br |
Introduction
[Introduction to (4-Bromophenyl)methylamine](pplx://action/followup)
(4-Bromophenyl)methylamine is an organic compound with the CAS number 106027-50-3. It features a bromo-substituted phenyl ring attached to a methoxypropylamine chain, making it a member of the substituted phenylamine class. This compound is of interest due to its potential biological activities and chemical properties.
Synthesis and Chemical Reactivity
The synthesis of (4-Bromophenyl)methylamine typically involves multi-step organic synthesis techniques. One potential route could involve the reaction of a bromo-substituted phenol with a methoxypropylamine under basic conditions to yield the desired product. This compound can undergo various chemical reactions typical of amines and aromatic compounds.
Applications and Future Research Directions
Given its structural similarity to compounds with known biological activities, (4-Bromophenyl)methylamine may have potential applications in pharmaceuticals or biotechnology. Further research is needed to explore its specific biological effects and potential therapeutic uses.
Comparison with Similar Compounds
| Compound Name | Key Features | Biological Activity |
|---|---|---|
| (4-Bromophenyl)methylamine | Bromo-substituted phenyl ring, methoxypropyl chain | Potential antimicrobial/anticancer properties |
| N,N-Dimethyl-4-bromoaniline | Dimethylated amine, less steric hindrance | Antimicrobial properties |
| 4-Bromo-2-methylaniline | Similar bromo-substituted aromatic structure | Antifungal activity |
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